Cas no 887220-40-8 (5-(3-chlorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)
887220-40-8 structure
Product Name:5-(3-chlorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
CAS No:887220-40-8
MF:C19H17ClN4O3S
MW:416.881281614304
CID:6591459
PubChem ID:16032807
Update Time:2024-01-02
5-(3-chlorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-chlorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
- Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(3-chlorophenyl)-4-morpholinylmethyl]-2-(2-furanyl)-
- 887220-40-8
- SR-01000023504
- AKOS005009227
- 5-((3-chlorophenyl)(morpholino)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
- 5-[(3-chlorophenyl)(morpholin-4-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
- G857-1740
- CHEMBL1407871
- 5-[(3-chlorophenyl)-morpholin-4-ylmethyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
- NCGC00137152-01
- F2575-0066
- HMS1906J02
- SR-01000023504-1
-
- Inchi: 1S/C19H17ClN4O3S/c20-13-4-1-3-12(11-13)15(23-6-9-26-10-7-23)16-18(25)24-19(28-16)21-17(22-24)14-5-2-8-27-14/h1-5,8,11,15,25H,6-7,9-10H2
- InChI Key: WOZMYVHYAVKMKB-UHFFFAOYSA-N
- SMILES: N1=C(C2=CC=CO2)N=C2SC(C(C3=CC=CC(Cl)=C3)N3CCOCC3)=C(O)N12
Computed Properties
- Exact Mass: 416.0709893g/mol
- Monoisotopic Mass: 416.0709893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 543
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.59±0.1 g/cm3(Predicted)
- pka: 0.33±0.53(Predicted)
5-(3-chlorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2575-0066-2μmol |
5-[(3-chlorophenyl)(morpholin-4-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887220-40-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2575-0066-5μmol |
5-[(3-chlorophenyl)(morpholin-4-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887220-40-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2575-0066-10μmol |
5-[(3-chlorophenyl)(morpholin-4-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887220-40-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2575-0066-20μmol |
5-[(3-chlorophenyl)(morpholin-4-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887220-40-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2575-0066-1mg |
5-[(3-chlorophenyl)(morpholin-4-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887220-40-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2575-0066-2mg |
5-[(3-chlorophenyl)(morpholin-4-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887220-40-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2575-0066-3mg |
5-[(3-chlorophenyl)(morpholin-4-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887220-40-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2575-0066-4mg |
5-[(3-chlorophenyl)(morpholin-4-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887220-40-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2575-0066-5mg |
5-[(3-chlorophenyl)(morpholin-4-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887220-40-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2575-0066-10mg |
5-[(3-chlorophenyl)(morpholin-4-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol |
887220-40-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
5-(3-chlorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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